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Compound of Interest

Compound Name: 2F-Peracetyl-Fucose

Cat. No.: B049487

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
2F-Peracetyl-Fucose, a cell-permeable fluorinated fucose derivative and a potent inhibitor of
fucosyltransferases. Adherence to these protocols is critical for ensuring personnel safety and
maintaining experimental integrity. While specific hazard data for 2F-Peracetyl-Fucose is
limited, it should be treated as a potentially hazardous substance.

Personal Protective Equipment (PPE): Your First
Line of Defense

A thorough risk assessment should be conducted before handling 2F-Peracetyl-Fucose.
However, the following personal protective equipment is mandatory to minimize exposure
through inhalation, dermal contact, or ingestion.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b049487?utm_src=pdf-interest
https://www.benchchem.com/product/b049487?utm_src=pdf-body
https://www.benchchem.com/product/b049487?utm_src=pdf-body
https://www.benchchem.com/product/b049487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Protection Type Specific Recommendation Purpose

Protects eyes from potential
Eye Protection Chemical safety goggles splashes and airborne
particles.

. o Provides a barrier against
Hand Protection Nitrile gloves ) )
direct skin contact.[1]

] Prevents contamination of
Body Protection Laboratory coat ]
personal clothing.[1]

) ) Work in a well-ventilated area Minimizes the inhalation of any
Respiratory Protection ) )
or chemical fume hood potential dust or aerosols.[1]

Operational Plan: Step-by-Step Handling and
Storage

Strict adherence to this operational protocol is crucial for the safe handling of 2F-Peracetyl-

Fucose.

Preparation:

Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
supplier-specific Safety Data Sheet for 2F-Peracetyl-Fucose.

Ensure Proper Ventilation: All handling of the solid compound and preparation of solutions
should be conducted in a certified chemical fume hood or a well-ventilated laboratory space.

[1]

Verify Emergency Equipment: Confirm that an eyewash station and safety shower are
unobstructed and readily accessible.[1]

Assemble Materials: Gather all necessary equipment and reagents before handling the
compound to minimize movement and potential for spills.

Handling:
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e Avoid Dust and Aerosol Formation: Handle the solid material carefully to prevent the
generation of dust.

e Solution Preparation: 2F-Peracetyl-Fucose is soluble in Dimethyl sulfoxide (DMSO) at
approximately 10 mg/mL, as well as in chloroform and methanol.[2][3][4] When preparing
stock solutions, it is recommended to aliquot the reconstituted solution and freeze it at -20°C.
[3][5] Stock solutions are generally stable for up to 3 months at this temperature.[3][5] For
some applications, sonication may be recommended to aid dissolution.[6]

e Hygiene Practices: Do not ingest, inhale, or allow the compound to come into contact with
eyes, skin, or clothing.[2] Wash hands and any exposed skin thoroughly after handling.[2]

Storage:

e Solid Compound: Store at -20°C for long-term stability (= 4 years).[4]

e Stock Solutions: Store aliquots at -20°C for up to 3 months or at -80°C for up to one year.[3]
[6][7] It is recommended to avoid repeated freeze-thaw cycles.[6]

Disposal Plan: Responsible Waste Management

Proper disposal of 2F-Peracetyl-Fucose and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Identification and Collection:

o Collect all waste materials, including unused 2F-Peracetyl-Fucose, contaminated
consumables (e.g., pipette tips, microfuge tubes, gloves), and empty containers in a
designated and clearly labeled hazardous waste container.

o The container must be suitable for solid or liquid chemical waste, sealable, and in good
condition.

e Spill and Leak Cleanup:

o In the event of a spill, ensure the area is well-ventilated.
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o Wearing the appropriate PPE, gently sweep or wipe up the spilled material. Avoid actions

that create dust.[8]

o Place the cleanup materials into a designated, labeled container for hazardous waste.[8]

» Final Disposal:

o Dispose of the sealed waste container through your institution's official chemical waste

management program.

o Do not dispose of 2F-Peracetyl-Fucose in the regular trash or pour it down the drain.[8]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste before the container is discarded according to institutional guidelines.

[9]

Quantitative Data Summary

Property Value Source
Molecular Formula C12H17FO7 [4]
Molecular Weight 292.3 g/mol [4]
Physical Form Solid / Crystalline Solid [2][3]
Color White [3]
Purity >95% - >98% (NMR) [2][3]
Solubility DMSO: ~10 mg/mL, Soluble in P11
Chloroform and Methanol
Storage Temperature -20°C [31[4]
Stability > 4 years at -20°C [4]
Storage Class 11 - Combustible Solids

Experimental Workflow and Logic Diagrams
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Caption: Workflow for the safe handling and disposal of 2F-Peracetyl-Fucose.
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Caption: Logical relationship of safety procedures for 2F-Peracetyl-Fucose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2F-Peracetyl-Fucose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049487#personal-protective-equipment-for-handling-
2f-peracetyl-fucose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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